3,4-dimethoxy-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}benzamide

• IUPAC Name: 3,4-dimethoxy-N-[2-oxo-2-[(2E)-2-(thiophen-2-ylmethylidene)hydrazinyl]ethyl]benzamide
• InChI: InChI=1S/C16H17N3O4S/c1-22-13-6-5-11(8-14(13)23-2)16(21)17-10-15(20)19-18-9-12-4-3-7-24-12/h3-9H,10H2,1-2H3,(H,17,21)(H,19,20)/b18-9+
• InChI Key: WQWFXEJBGXPUTI-GIJQJNRQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC(=O)NN=CC2=CC=CS2)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)NCC(=O)N/N=C/C2=CC=CS2)OC
• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol
• CAS RN: 374606-62-9

Description

Synthesis Analysis

The synthesis of structurally similar compounds involves multi-step reaction sequences that can include condensation, cyclocondensation, and other specialized organic reactions to introduce various functional groups and achieve the desired molecular framework. For example, compounds with benzamide cores are synthesized through methods that may involve condensation of benzoyl glycine hydrazide with other reagents, indicating a complex and carefully controlled synthesis process (Thangjam & Rajkumari, 2010).

Molecular Structure Analysis

Crystallographic studies provide detailed insights into the molecular structure of related compounds. For instance, the crystal structure of a compound with a somewhat similar molecular skeleton to the target compound was determined, revealing its crystallization in the monoclinic space group and the presence of N–H⋅⋅⋅O and C–H⋅⋅⋅O hydrogen bonds, which are crucial for the stabilization of the crystal structure (Kumar et al., 2016).

Chemical Reactions and Properties

The chemical reactivity and properties of compounds with benzamide structures are influenced by their functional groups. For instance, potentiometric studies on similar compounds have explored their complexation reactions with metal ions in various media, showcasing the compound's ability to form complexes with metals like Ni2+, Cu2+, and Cd2+ (Thangjam & Rajkumari, 2010). These interactions are crucial for understanding the compound's potential applications in materials science and coordination chemistry.

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystallization behavior, are pivotal for the compound's applications and handling. Although specific details on the target compound are scarce, analogous compounds exhibit well-defined crystalline structures and specific intermolecular interactions, which can influence their physical properties (Kumar et al., 2016).

Safety and Hazards

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